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Compound of Interest

Compound Name: Sacubitrilat

Cat. No.: B1680482

This guide provides a detailed overview of the mechanism of action of sacubitrilat, the active
metabolite of sacubitril, on the metabolism of natriuretic peptides. It is intended for researchers,
scientists, and professionals in the field of drug development.

Core Mechanism of Action

Sacubitril is a prodrug that is rapidly metabolized to its active form, sacubitrilat (LBQ657).[1][2]
Sacubitrilat is a potent and specific inhibitor of neprilysin, a neutral endopeptidase responsible
for the degradation of several endogenous vasoactive peptides.[3][4] Neprilysin has a high
affinity for atrial natriuretic peptide (ANP) and C-type natriuretic peptide (CNP), and a lower
affinity for B-type natriuretic peptide (BNP).[5]

By inhibiting neprilysin, sacubitrilat prevents the breakdown of these peptides, leading to their
increased circulating concentrations.[6][7] This enhancement of the natriuretic peptide system
results in a range of beneficial cardiovascular and renal effects, including vasodilation,
natriuresis, and diuresis.[2][6][7] Due to neprilysin's role in breaking down angiotensin II,
sacubitril is co-formulated with the angiotensin receptor blocker (ARB) valsartan to counteract
the potential increase in angiotensin Il levels.[8][9]

The primary mechanism of action is illustrated in the following signaling pathway diagram.
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Experimental Workflow for Natriuretic Peptide Quantification
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In Vivo Study Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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